Cas no 496847-60-0 (Ethanethioic acid,S-[1-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethyl]butyl] ester)

• Product Name: Ethanethioic acid,S-[1-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethyl]butyl] ester
• CAS No: 496847-60-0
• MF: C₁₄H₂₇NO₃S
• MW: 289.434083223343
• CID: 1525366
• Update Time: 2024-08-24

Ethanethioic acid,S-[1-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethyl]butyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[1-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethyl]butyl] ester
• Ethanethioic acid, S-[1-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethyl]butyl] ester

• Inchi： 1S/C14H27NO3S/c1-7-8-12(19-11(2)16)9-10-15(6)13(17)18-14(3,4)5/h12H,7-10H2,1-6H3
• InChI Key： NKYRFFNZBVBTLE-UHFFFAOYSA-N
• SMILES： C(SC(CCN(C(OC(C)(C)C)=O)C)CCC)(=O)C

Computed Properties

• Exact Mass: 289.17131

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 362.2±21.0 °C(Predicted)
• PSA: 55.4
• pka: -1.36±0.70(Predicted)